Cas no 2228416-90-6 (tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate)

Tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate is a specialized carbamate derivative featuring a sulfamoyloxy functional group. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. The tert-butyl carbamate (Boc) group provides stability and selective deprotection capabilities, while the sulfamoyloxy moiety offers reactivity for further functionalization. Its structural features make it valuable for controlled modifications in multi-step synthesis. The methoxy substituent enhances solubility and influences electronic properties, aiding in regioselective reactions. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal performance in synthetic applications.
tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate structure
2228416-90-6 structure
Product Name:tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate
CAS No:2228416-90-6
MF:C12H18N2O6S
MW:318.346122264862
CID:5859521
PubChem ID:165845433
Update Time:2025-10-30

tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate
    • 2228416-90-6
    • tert-butyl N-[4-methoxy-3-(sulfamoyloxy)phenyl]carbamate
    • EN300-1882699
    • Inchi: 1S/C12H18N2O6S/c1-12(2,3)19-11(15)14-8-5-6-9(18-4)10(7-8)20-21(13,16)17/h5-7H,1-4H3,(H,14,15)(H2,13,16,17)
    • InChI Key: VGYWLVVWYPZPLR-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OC1=C(C=CC(=C1)NC(=O)OC(C)(C)C)OC

Computed Properties

  • Exact Mass: 318.08855747g/mol
  • Monoisotopic Mass: 318.08855747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 125Ų

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Additional information on tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate

tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in drug discovery and development. Its carbamate and sulfamoyloxy functional groups make it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of medicinal chemistry and bioconjugation.

The compound's tert-butyl group enhances its stability, while the methoxy and sulfamoyloxy moieties contribute to its reactivity and solubility. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine, compounds like tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate are gaining attention for their ability to be tailored for specific biological targets.

One of the most frequently asked questions in online searches is: *"What are the applications of tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate in drug development?"* This compound is often utilized as a protecting group for amines or as a precursor for prodrugs, which are inactive compounds that metabolize into active drugs in the body. Its sulfamoyloxy group, in particular, is valuable for designing enzyme inhibitors, a key focus area in treating diseases like cancer and inflammation.

Another trending topic is the role of green chemistry in synthesizing such compounds. Researchers are investigating eco-friendly methods to produce tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate, reducing waste and energy consumption. This aligns with the global push for sustainable pharmaceutical manufacturing, a subject widely discussed in academic and industrial circles.

From a technical standpoint, the compound's CAS No. 2228416-90-6 is a critical identifier for regulatory and safety documentation. Its molecular weight and solubility profile are often queried in databases, reflecting its importance in laboratory workflows. Moreover, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery pipelines.

In summary, tert-butyl N-4-methoxy-3-(sulfamoyloxy)phenylcarbamate (CAS No. 2228416-90-6) is a multifaceted compound with broad applications in pharmaceutical research. Its relevance to drug design, sustainability, and bioconjugation ensures it remains a focal point for scientists and industry professionals alike. As advancements in AI-driven drug discovery accelerate, the demand for such specialized intermediates is expected to grow exponentially.

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